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Introduction

Trinonylamine, systematically known as tri-n-nonylamine, is a symmetrical tertiary amine
characterized by the presence of three nonyl (nine-carbon) alkyl chains attached to a central
nitrogen atom. While not as commonly encountered in laboratory settings as its shorter-chain
counterparts like triethylamine, trinonylamine and other long-chain tertiary amines possess
unique physicochemical properties that make them valuable in specialized industrial and
research applications. This guide provides a comprehensive overview of the molecular
characteristics, synthesis, and key applications of trinonylamine, offering insights for its
effective utilization in scientific endeavors.

Core Molecular and Physical Properties

Trinonylamine is a high-molecular-weight amine with distinct lipophilic characteristics due to
its long alkyl chains. These structural features directly influence its physical properties and
reactivity.
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Molecular Formula and Weight

The chemical identity of trinonylamine is defined by its molecular formula and weight:
e Molecular Formula: C27Hs7N[1][2][3]
e Molecular Weight: 395.75 g/mol [2]

e CAS Number: 2044-22-6[1][2][4]

Physicochemical Data

The physical properties of trinonylamine are summarized in the table below. Its high boiling
point and low water solubility are characteristic of long-chain aliphatic compounds.

Property Value Source

Clear, colorless to light yellow

Appearance fquid [21[3]
Boiling Point 270 °C at 1 mmHg [2]
Density 0.81 - 0.821 g/cm3 [2][4]
Refractive Index 1.4500 to 1.4540 [2]
pKa 9.93 + 0.50 (Predicted) [1112]

Molecular Structure and Visualization

The structure of trinonylamine features a central nitrogen atom bonded to three straight-chain
nonyl groups. This arrangement results in a sterically hindered and highly lipophilic molecule.

Caption: Molecular structure of trinonylamine.

Synthesis of Trinonylamine

The synthesis of trinonylamine, like other long-chain tertiary amines, can be achieved through
several established routes in organic chemistry. The choice of method often depends on the
availability of starting materials, desired purity, and scale of the reaction.
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General Synthetic Approaches

The industrial production of long-chain tertiary amines often involves the reaction of long-chain
olefins with primary or secondary amines. Another common approach is the direct amination of
fatty alcohols or aldehydes. These methods are advantageous for their use of readily available
feedstocks.

A general and versatile laboratory-scale synthesis of tertiary amines is the reductive amination
of carbonyl compounds. This method offers a high degree of control over the final product.

lllustrative Experimental Protocol: Reductive Amination

This protocol outlines a general procedure for the synthesis of a tertiary amine like
trinonylamine via reductive amination.

Step 1: Formation of the Enamine Intermediate

¢ In a round-bottom flask, dissolve nonanal (an aldehyde with a nine-carbon chain) in a
suitable organic solvent such as toluene or tetrahydrofuran (THF).

¢ Add di-n-nonylamine to the solution. The molar ratio of aldehyde to secondary amine should
be approximately 1:1.

« If desired, a catalytic amount of a weak acid (e.g., p-toluenesulfonic acid) can be added to
facilitate the reaction.

e The mixture is typically heated to reflux with a Dean-Stark apparatus to remove the water
formed during the reaction, driving the equilibrium towards the enamine product.

Step 2: Reduction to the Tertiary Amine
o Cool the reaction mixture containing the enamine intermediate to room temperature.

» Slowly add a reducing agent. Common choices include sodium borohydride (NaBHa4) or
sodium triacetoxyborohydride (STAB). STAB is often preferred as it is milder and more
selective.
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e The reaction is stirred at room temperature or with gentle heating until the reduction is
complete, which can be monitored by techniques such as thin-layer chromatography (TLC)
or gas chromatography-mass spectrometry (GC-MS).

Step 3: Work-up and Purification
e Quench the reaction by carefully adding water or a dilute aqueous acid solution.

o Extract the aqueous layer with a water-immiscible organic solvent (e.g., diethyl ether or ethyl
acetate).

o Combine the organic extracts, wash with brine, and dry over an anhydrous salt such as
sodium sulfate.

e Remove the solvent under reduced pressure to yield the crude trinonylamine.

e The crude product can be purified by vacuum distillation or column chromatography to obtain
the final, high-purity trinonylamine.

Caption: General workflow for the synthesis of trinonylamine via reductive amination.

Applications in Research and Industry

The unique properties of trinonylamine lend it to a range of specialized applications,
particularly where its lipophilicity and basicity are advantageous.

Solvent Extraction and Metallurgy

Long-chain amines, including trinonylamine, are effective extractants in hydrometallurgy. They
can be used for the selective extraction of metal ions from aqueous solutions, particularly in the
recovery of valuable or heavy metals from ores and waste streams. The amine acts as a liquid
ion exchanger, forming a complex with the metal ion that is soluble in an organic phase.

Phase Transfer Catalysis

In multiphase reaction systems, trinonylamine can function as a phase transfer catalyst. It
facilitates the transport of anionic reactants from an aqueous phase to an organic phase where
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the reaction occurs. Its long alkyl chains enhance its solubility in the organic phase, improving
the efficiency of the catalytic process.

Corrosion Inhibition

The long alkyl chains of trinonylamine allow it to form a protective, hydrophobic layer on metal
surfaces. This property makes it a useful component in corrosion inhibitor formulations for
various industrial applications, particularly in the oil and gas industry.

Intermediate in Chemical Synthesis

Trinonylamine serves as a versatile intermediate in the synthesis of other complex organic
molecules. Its nucleophilic nitrogen atom can participate in a variety of chemical
transformations, and its long alkyl chains can be used to introduce lipophilicity into the final
product. For instance, it can be a precursor for the synthesis of quaternary ammonium
compounds, which have applications as surfactants, disinfectants, and fabric softeners.[5]

Safety and Handling

Trinonylamine is classified as a hazardous substance and requires careful handling in a
laboratory or industrial setting.

e Hazards: It is known to cause skin and serious eye irritation.[1][3]

e Precautionary Measures: Appropriate personal protective equipment (PPE), including gloves,
safety glasses, and a lab coat, should be worn when handling this chemical. Work should be
conducted in a well-ventilated area or under a chemical fume hood.

For detailed safety information, always consult the latest Safety Data Sheet (SDS) provided by
the supplier.

Conclusion

Trinonylamine is a specialized long-chain tertiary amine with a unique set of properties that
make it a valuable tool in various scientific and industrial domains. Its high lipophilicity, coupled
with the reactivity of its tertiary amine group, enables its use in solvent extraction, phase
transfer catalysis, corrosion inhibition, and as a key intermediate in organic synthesis. A
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thorough understanding of its chemical characteristics and appropriate handling procedures is
essential for its safe and effective application in research and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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